ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate

• IUPAC Name: ethyl 6,8-dimethyl-2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C20H19NO2/c1-4-23-20(22)17-12-18(15-8-6-5-7-9-15)21-19-14(3)10-13(2)11-16(17)19/h5-12H,4H2,1-3H3
• InChI Key: GVDMKWJOHBVGIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC2=C(C=C(C=C12)C)C)C3=CC=CC=C3
• Molecular Formula: C20H19NO2
• Molecular Weight: 305.4 g/mol

Description

Ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate, also known as DMQP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinolinecarboxylates, which are known for their diverse biological activities. DMQP has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool in various fields of research.

Mechanism of Action

The mechanism of action of ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate is not fully understood, but it is believed to involve the inhibition of oxidative stress and inflammation. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been found to scavenge free radicals and reduce the levels of reactive oxygen species (ROS) in cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects
ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in vitro. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has also been found to protect against oxidative stress and inflammation in various cell types, including neurons and endothelial cells. In addition, ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has several advantages as a research tool. It is relatively easy to synthesize and has been shown to be biologically active at low concentrations. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate is also stable under a wide range of conditions, making it suitable for use in a variety of experimental settings. However, ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has some limitations as well. It is not very water-soluble, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate. One area of interest is the development of ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate-based therapeutics for neurodegenerative diseases. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been shown to have neuroprotective effects, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the investigation of ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate's effects on the immune system. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been shown to have anti-inflammatory properties, and it may have potential as an immunomodulatory agent. Finally, further research is needed to elucidate the mechanism of action of ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate and its potential as a research tool in various fields.

Synthesis Methods

Ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate can be synthesized using a variety of methods, including the Pfitzinger reaction, Friedländer synthesis, and Skraup synthesis. The Pfitzinger reaction involves the condensation of 2-aminobenzophenone with ethyl acetoacetate in the presence of a Lewis acid catalyst. The Friedländer synthesis involves the condensation of 2-aminobenzophenone with an aldehyde in the presence of an acid catalyst. The Skraup synthesis involves the condensation of an aniline with a ketone or aldehyde in the presence of a strong acid catalyst.

Scientific Research Applications

Ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has been extensively used in scientific research due to its diverse biological activities. It has been found to exhibit antioxidant, anti-inflammatory, and anticancer properties. ethyl 6,8-dimethyl-2-phenyl-4-quinolinecarboxylate has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.